Cas no 288090-74-4 (3-(4-bromophenyl)-1-phenyl-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide)

• Product Name: 3-(4-bromophenyl)-1-phenyl-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide
• CAS No: 288090-74-4
• MF: C₁₈H₁₆Br₂N₂S
• MW: 452.20604133606
• CID: 6221465
• PubChem ID: 2874610
• Update Time: 2025-05-23

3-(4-bromophenyl)-1-phenyl-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-1-phenyl-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide
• SR-01000417244
• 288090-74-4
• SR-01000417244-1
• 3-(4-bromophenyl)-1-phenyl-5H,6H,7H-1lambda5-imidazo[2,1-b][1,3]thiazin-1-ylium bromide
• 3-(4-bromophenyl)-1-phenyl-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium bromide
• F0227-0257
• 3-(4-bromophenyl)-1-phenyl-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-4-ium;bromide
• Z56829782
• AKOS001034030

• Inchi： 1S/C18H16BrN2S.BrH/c19-15-9-7-14(8-10-15)17-13-21(16-5-2-1-3-6-16)18-20(17)11-4-12-22-18;/h1-3,5-10,13H,4,11-12H2;1H/q+1;/p-1
• InChI Key： PJCQYBWQPBMMSV-UHFFFAOYSA-M
• SMILES： BrC1C=CC(=CC=1)C1=CN(C2C=CC=CC=2)C2=[N+]1CCCS2.[Br-]

Computed Properties

• Exact Mass: 451.93805g/mol
• Monoisotopic Mass: 449.94009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų

Additional information on 3-(4-bromophenyl)-1-phenyl-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide

Recent Advances in the Study of 3-(4-bromophenyl)-1-phenyl-5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide (CAS: 288090-74-4)

The compound 3-(4-bromophenyl)-1-phenyl-5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide (CAS: 288090-74-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 3-(4-bromophenyl)-1-phenyl-5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide, emphasizing its efficient preparation through multi-step organic reactions. The compound's structural characterization has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its purity and stability for further biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against specific kinase targets, which are implicated in various cancer types. Molecular docking simulations suggest that the bromophenyl and imidazothiazine moieties play a critical role in binding to the active sites of these kinases, thereby inhibiting their activity. These findings position the compound as a potential lead for the development of novel kinase inhibitors.

Further investigations into the pharmacokinetic properties of 3-(4-bromophenyl)-1-phenyl-5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide have revealed moderate solubility and stability under physiological conditions. However, challenges related to its bioavailability and metabolic stability remain, necessitating further structural optimization to enhance its drug-like properties.

In conclusion, 3-(4-bromophenyl)-1-phenyl-5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium bromide represents a promising candidate for therapeutic development, particularly in oncology. Future research should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in preclinical models to validate its potential as a drug candidate. The ongoing studies underscore the importance of this compound in advancing our understanding of kinase inhibition and its applications in targeted cancer therapies.